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Compound of Interest

Compound Name: Octadec-9-enedioic acid

CAS No.: 4494-16-0

Cat. No.: B1344361 Get Quote

Executive Directive
Do NOT dispose of Octadec-9-enedioic acid (or its solutions) down the drain. Despite being a

weak organic acid, this compound poses a significant threat to aquatic ecosystems

(H400/H410) and presents a physical clogging hazard due to its long hydrophobic chain.[1] All

disposal must occur through solid chemical waste streams or solvent-compatible liquid waste

containers destined for high-temperature incineration.[1]

Chemical Profile & Disposal Physics
To dispose of a chemical safely, you must understand its physical behavior. Octadec-9-
enedioic acid is a long-chain C18 dicarboxylic acid.[1][2] Unlike short-chain acids (e.g., acetic

acid), it does not dissolve readily in water.[1]
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Property Value/Description Operational Implication

CAS Number
4494-16-0 (Generic/Trans),

20701-68-2 (Cis)

Use for waste manifesting.[1]

[3]

Physical State Solid (Waxy powder/crystals)
Dust Hazard: Use wet-wiping

or HEPA vacuums for spills.[1]

Water Solubility Negligible / Insoluble

Clogging Hazard: Will

precipitate in drains, forming

"scum."

Solubility DMSO, Ethanol, Chloroform
Requires organic solvent

waste streams.[4]

Acidity (pKa)
~4.5 and ~5.5 (Carboxyl

groups)

Weak acid; compatible with

standard organic waste

streams.[1]

Aquatic Toxicity High (H400/H410)

Zero Discharge: Must never

enter municipal water systems.

[1]

Waste Stream Decision Matrix
The following logic gate determines the correct waste container based on the physical state of

the material.

Waste Generation Physical State?

Pure Solid / Powder
Dry

Solution / Mixture

Dissolved

Solid Hazardous Waste
(Double Bagged)

Do NOT dissolve

Solvent Type?

Halogenated Waste
(e.g., DCM, Chloroform)Contains Halogens

Non-Halogenated Waste
(e.g., DMSO, Ethanol)

No Halogens
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Figure 1: Decision matrix for segregating Octadec-9-enedioic acid waste. Note that solid

waste should remain solid to minimize solvent usage and disposal costs.

Detailed Disposal Protocols
A. Solid Waste (Pure Compound)
Context: Expired stock, weighing boat residues, or contaminated solids.[1]

Segregation: Do not dissolve the solid in solvent just to dispose of it.[1] This increases waste

volume and cost unnecessarily.[1]

Packaging: Collect the solid in a sealable polyethylene bag or a screw-top jar.

Labeling: Label as "Solid Hazardous Waste."

Constituents: Octadec-9-enedioic acid (100%).[1]

Hazard Check: Irritant, Aquatic Toxin.[1]

Disposal: Place the sealed container into the laboratory's primary Solid Hazardous Waste

drum.

B. Liquid Waste (Solutions)
Context: Reaction mixtures, mother liquors, or HPLC waste.[1]

Solvent Compatibility Check:

If dissolved in Chloroform/DCM: Dispose in Halogenated waste.[1]

If dissolved in DMSO/Methanol/Acetone: Dispose in Non-Halogenated waste.[1]

pH Check: Although a weak acid, ensure the solution pH is not < 2.[1] If highly acidic due to

other reagents, neutralize to pH 5–9 to prevent container degradation, provided the

neutralization does not cause dangerous exotherms.

Precipitation Risk: If the concentration is high (>100 mg/mL), the acid may precipitate out of

solution if mixed with incompatible solvents in the waste drum.
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Best Practice: Dilute with the parent solvent before adding to the main waste carboy to

prevent sludge formation at the bottom of the container.

Emergency Spill Response Workflow
Scenario: You have dropped a container containing >5g of solid Octadec-9-enedioic acid.

Critical Warning: Do not use water to clean up the initial spill.[1] The compound is hydrophobic;

water will spread the contamination without removing it.[1]

1. Assess Risk
(Eye Protection Required)

2. Containment
Isolate area, prevent drain access

3. Dry Cleanup
Sweep/Scoop powder gently

Avoid Dust

4. Solvent Wipe
Use Ethanol/Acetone on surface

Remove Residue

5. Packaging
Place debris in Haz Waste bag

6. Label & Report
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Figure 2: Step-by-step workflow for managing a solid spill. Priority is preventing dust generation

and drain entry.[5][6]

Spill Cleanup Protocol
PPE: Wear nitrile gloves, lab coat, and safety goggles (H319: Causes serious eye irritation).

[1]

Dry Recovery: Gently sweep up the powder using a brush and dustpan.[1] Avoid creating

airborne dust.[1][5][6][7][8] Place recovered solid into a waste jar.

Residue Removal: The surface will likely be waxy/greasy.[1]

Apply Ethanol (70% or higher) or Acetone to a paper towel.[1]

Wipe the area until the waxy residue is gone.[1]

Note: Water alone will be ineffective.[1]

Final Wash: Wash the area with soap and water only after the organic residue is removed.[1]

Regulatory & Compliance Context
While Octadec-9-enedioic acid is not explicitly listed on the EPA RCRA "P" or "U" lists

(Acute/Toxic commercial chemical products), it is regulated under the "Characteristic" and

general duty clauses due to its environmental toxicity.[1]

RCRA Classification: Non-listed.[1][8] However, if mixed with solvents (e.g., Acetone), the

mixture adopts the waste code of the solvent (e.g., F003).

European Waste Catalogue (EWC): Typically categorized under 16 05 08 (discarded organic

chemicals consisting of or containing hazardous substances).[1]

GHS Compliance: Waste labels must reflect the H410 (Very toxic to aquatic life) hazard

statement.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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